3-Chloro-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid
Cat. No. B8586757
M. Wt: 225.63 g/mol
InChI Key: LACALVVNBXAYCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09163011B2
Procedure details
To a solution of 3-methoxy-propyne (421 mg, 6 mmol), bis(triphenylphosphine)palladium(II) chloride (84 mg, 0.12 mmol), copper(I) iodide (23 mg, 0.12 mmol) and N Eta (1.17 ml, 8.4 mmol) in THF (10 ml) under Argon was added 3-chloro-5-bromo-pyridine-2-carboxylic acid methyl ester (284 mg, 1.2 mmol) and the mixture was heated to 80° C. for 5 h. At 0° C. water (12 ml) was added and the mixture was extracted with EtOAc. The aq. Phase was acidified to pH 1 by addition of 1N HCl, extracted with DCM. The combined DCM extracts were washed with half-saturated aq. sodium chloride, dried with Na2SO4 and evaporated to provide the title compound as an off-white solid, which was used for coupling reactions without further purification.
Quantity
284 mg
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
23 mg
Type
catalyst
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
|
[CH3:1][O:2][CH2:3][C:4]#[CH:5].C[O:7][C:8]([C:10]1[C:15]([Cl:16])=[CH:14][C:13](Br)=[CH:12][N:11]=1)=[O:9].O>C1COCC1.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu]I>[Cl:16][C:15]1[C:10]([C:8]([OH:9])=[O:7])=[N:11][CH:12]=[C:13]([C:5]#[C:4][CH2:3][O:2][CH3:1])[CH:14]=1 |^1:26,45|
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Inputs
Step One
|
Name
|
|
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Quantity
|
421 mg
|
|
Type
|
reactant
|
|
Smiles
|
COCC#C
|
|
Name
|
|
|
Quantity
|
284 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1=NC=C(C=C1Cl)Br
|
|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
84 mg
|
|
Type
|
catalyst
|
|
Smiles
|
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
|
|
Name
|
copper(I) iodide
|
|
Quantity
|
23 mg
|
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Type
|
catalyst
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Smiles
|
[Cu]I
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Step Two
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Name
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|
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Quantity
|
12 mL
|
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Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
80 °C
|
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the mixture was extracted with EtOAc
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
The aq. Phase was acidified to pH 1 by addition of 1N HCl
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with DCM
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined DCM extracts were washed with half-saturated aq. sodium chloride
|
DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried with Na2SO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C(=NC=C(C1)C#CCOC)C(=O)O
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
